Cas no 1141-59-9 (4-(2-Pyridylazo)resorcinol)

• Product Name: 4-(2-Pyridylazo)resorcinol
• CAS No: 1141-59-9
• Molecular Formula: C₁₁H₉N₃O₂
• Molecular Weight: 215.2081
• MDL: MFCD00006256
• CID: 83447
• PubChem ID: 87563095

4-(2-Pyridylazo)resorcinol Properties

Names and Identifiers

• 4-(2-pyridylazo)resorcinol
• 4-(2-PYRIDYLAZO)RESORCINOL, (PAR) SPECTROPHOTOMETRIC REAGENT FOR TRANSITION METALS
• PAR
• PAR AR grade
• (2-PyridylAzo)Resorcinol
• 1,3-BENZENEDIOL,4-[2-(2-PYRIDINYL)DIAZENYL]-
• 4-(2-Pyridylazo)reso
• 4-(2-PYRIDYLAZO)-RESORCIN
• 4-(2'-PYRIDYLAZO)-RESORCINOL
• 4-(2'-PYRIDYLAZO)-RESORCINOL FOR SYNTHESIS
• 4-(2-pyridyldiazenyl)benzene-1,3-diol
• 4-(Pyridin-2-yldiazenyl)benzene-1,3-diol
• 4-[(E)-2-PYRIDYLAZO]BENZENE-1,3-DIOL
• P.A.R. Free Acid ACS
• PAR,Reagent
• PAR,REAGENT,ACS
• ParIndicatorGr
• 4-(2-Pyridylazo)-1,3-benzenediol
• NSC 148355
• PAR (resorcinol derivative)
• 1,3-Benzenediol, 4-(2-pyridinylazo)-
• 4-(2-Pyridlyazo)resorcinol
• 4-(2-Pyridylazo)-2-resorcinol
• Resorcinol, 4-(2-pyridylazo)-
• 1-(2-Pyridylazo)resorcinol
• N68T40H95T
• 1,3-Benzenediol, 4-[2-(2-pyridinyl)diazenyl]-
• 1,3-Benzenediol, 4-(2-(2-pyridinyl)diazenyl)-
• 4-(2-pyridinylazo)-1,3-benzendiol
• 4-(2'-Pyridylazo)resorc
• 4-(Pyridin-2-yldiazenyl)benzene-1,3-diol, ACS grade
• 4-(2-Pyridyl-azo)-resorcinol monosodium salt (Salt/Mix)
• NS00023705
• 1, 4-(2-pyridinylazo)-
• 113964-55-9
• NSC148355
• DTXSID7061560
• 4-(2-Pyridylazo)-resorcinol sodium salt (Salt/Mix)
• SCHEMBL624305
• SCHEMBL4953280
• SCHEMBL2861597
• BS-43763
• UNII-N68T40H95T
• 1141-59-9
• HY-W115738
• 4-[(1E)-2-(pyridin-2-yl)diazen-1-yl]benzene-1,3-diol
• W-108605
• PAR [MI]
• par [=4-(2-pyridylazo)resorcinol] [spectrophotometric reagent for transition metals]
• CS-0197985
• 4-(2-Pyridylazo)resorcinol, 96%
• 4-(2-Pyridinyldiazenyl)-1,3-benzenediol #
• RJNYNDHYSJRRDW-UHFFFAOYSA-N
• Q27284605
• 4-(2-pyridinylazo)-1,3-benzenediol
• AKOS015892101
• 16593-81-0
• D88560
• Bio4E6
• CBDivE_001331
• NSC794455
• MFCD00006256
• NSC-794455
• A894267
• EINECS 214-528-6
• 4-(2-PYRIDINYLAZO)RESORCINOL
• NSC-148355
• AKOS024348854
• (e)-4-(pyridin-2-yldiazenyl)benzene-1,3-diol
• FT-0616557
• VLCAILLZPUINNF-UKTHLTGXSA-N
• Resorcinol, 4(2pyridylazo)
• 1,3Benzenediol, 4(2pyridinylazo)
• 3-hydroxy-4-[2-(pyridin-2-yl)hydrazin-1-ylidene]cyclohexa-2,5-dien-1-one
• 1,3Benzenediol, 4(2(2pyridinyl)diazenyl)
• A5001
• DTXCID4033340
• 4(2Pyridlyazo)resorcinol
• 1,3-Benzenediol,4-[2-(2-pyridinyl)diazenyl]-
• DB-041202
• 4-(2-Pyridylazo)resorcinol

• MDL： MFCD00006256
• InChIKey： RJNYNDHYSJRRDW-BUHFOSPRSA-N
• Inchi： 1S/C11H9N3O2/c15-8-4-5-9(10(16)7-8)13-14-11-3-1-2-6-12-11/h1-7,15-16H/b14-13+
• SMILES： O([H])C1C([H])=C(C([H])=C([H])C=1/N=N/C1=C([H])C([H])=C([H])C([H])=N1)O[H]
• BRN： 184665

Computed Properties

• Exact Mass: 215.06900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 215.069
• Heavy Atom Count: 16
• Complexity: 247
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Tautomer Count: 15
• Surface Charge: 0
• Topological Polar Surface Area: 78.1

Experimental Properties

• LogP: 2.90820
• PSA: 78.07000
• Refractive Index: 1.4930 (estimate)
• Water Partition Coefficient: Soluble in water (partly), and ethanol (slightly). Insoluble in ether, and low-polarity solvents.
• Boiling Point: 438.2°C at 760 mmHg
• Melting Point: 196-198 ºC
• Vapor Pressure: 0.0±1.1 mmHg at 25°C
• Flash Point: 218.8±21.8 °C
• Solubility: Slightly soluble (1.4 g/l) (25 º C),
• Color/Form: Orange red to brown amorphous powder
• Solubility: Slightly soluble in water, soluble in ethanol and ether, easily soluble in acidic and alkaline aqueous solutions
• Density: 1.33±0.1 g/cm3 (20 ºC 760 Torr),

4-(2-Pyridylazo)resorcinol Security Information

• Symbol:
• WGK Germany：3
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Hazardous Material transportation number：2811
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：dangerous
• Storage Condition：(BD90058)
• PackingGroup：III
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：Yes
• HazardClass：6.1

4-(2-Pyridylazo)resorcinol Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%